ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate
Overview
Description
Ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate, also known as EAPPE, is an organic compound that belongs to the family of amino acids. It is a colorless liquid with a slightly sweet odor. It is soluble in water and alcohol, and is used in a variety of applications, including pharmaceuticals, cosmetics, and food additives. EAPPE is an important compound for the synthesis of other compounds and has been studied extensively for its potential medical applications.
Scientific Research Applications
Ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate has been studied extensively for its potential medical applications. It has been used in the synthesis of peptides, which are important for the treatment of a variety of diseases. It has been used in the development of drugs for the treatment of cancer, diabetes, and other diseases. It has also been used in the synthesis of antibiotics, analgesics, and other drugs. Additionally, ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate has been used in the development of cosmetics and food additives.
Mechanism of Action
The mechanism of action of ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate is not yet fully understood. However, it is believed to act on the cellular level by binding to specific receptors on the surface of cells. This binding triggers a cascade of biochemical reactions that lead to the desired effect. For example, in the case of cancer, ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate may bind to cell receptors and activate the production of specific proteins that can inhibit the growth of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate are not yet fully understood. However, it has been shown to have a range of effects on the body. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer effects. It has also been shown to have an effect on the immune system, as well as on the cardiovascular system. Additionally, it has been shown to have an effect on the metabolism and the nervous system.
Advantages and Limitations for Lab Experiments
Ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize. It is also stable, and can be stored for long periods of time without degrading. Additionally, it is soluble in water and alcohol, making it easy to work with. However, there are some limitations to using ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate in lab experiments. It is not very soluble in organic solvents, and can be difficult to purify. Additionally, it is toxic and can be irritating to the skin and eyes.
Future Directions
The potential future directions for ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate research are numerous. It could be further studied for its potential medical applications, such as in the development of drugs for cancer, diabetes, and other diseases. Additionally, it could be studied for its potential uses in cosmetics and food additives. It could also be studied for its potential effects on the immune system, metabolism, and nervous system. Finally, it could be studied for its potential as an antioxidant and anti-inflammatory agent.
Synthesis Methods
Ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate can be synthesized through various methods, including the use of alkylation, hydrolysis, and oxidation. Alkylation involves the use of an alkyl halide and an amine, such as ethyl bromide and ethyl amine, to form an alkylated product. Hydrolysis involves the use of water and an acid or base to cleave the ester bond of the amino acid. Oxidation involves the use of a reagent, such as an oxidizing agent, to oxidize the amino acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate involves the reaction of ethyl acetoacetate with propargylamine to form ethyl 2-amino-4-pentynoate, which is then reacted with propargyl bromide to form ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate.", "Starting Materials": [ "Ethyl acetoacetate", "Propargylamine", "Propargyl bromide" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with propargylamine in the presence of a base such as sodium hydride or potassium tert-butoxide to form ethyl 2-amino-4-pentynoate.", "Step 2: Ethyl 2-amino-4-pentynoate is then reacted with propargyl bromide in the presence of a base such as potassium carbonate or cesium carbonate to form ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
154145-82-1 |
Product Name |
ethyl 2-amino-2-(prop-2-en-1-yl)pent-4-enoate |
Molecular Formula |
C10H17NO2 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
